Cas no 1803688-34-7 (3-Bromo-5-chloro-2-(difluoromethyl)-4-methoxypyridine)

• Product Name: 3-Bromo-5-chloro-2-(difluoromethyl)-4-methoxypyridine
• CAS No: 1803688-34-7
• MF: C₇H₅BrClF₂NO
• MW: 272.47450709343
• CID: 4858640
• Update Time: 2025-05-22

3-Bromo-5-chloro-2-(difluoromethyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-chloro-2-(difluoromethyl)-4-methoxypyridine

• Inchi： 1S/C7H5BrClF2NO/c1-13-6-3(9)2-12-5(4(6)8)7(10)11/h2,7H,1H3
• InChI Key： FUOOKIBAPNPWTA-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CN=C1C(F)F)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Additional information on 3-Bromo-5-chloro-2-(difluoromethyl)-4-methoxypyridine

3-Bromo-5-chloro-2-(difluoromethyl)-4-methoxypyridine: A Comprehensive Overview

The compound 3-Bromo-5-chloro-2-(difluoromethyl)-4-methoxypyridine, identified by the CAS number 1803688-34-7, is a highly specialized organic compound with a complex structure and diverse applications. This pyridine derivative has garnered significant attention in the fields of pharmaceutical chemistry, agrochemicals, and material science due to its unique properties and potential for functionalization. In this article, we delve into the structural features, synthesis methods, and recent advancements in the utilization of this compound.

The molecular structure of 3-Bromo-5-chloro-2-(difluoromethyl)-4-methoxypyridine is characterized by a pyridine ring with multiple substituents. The bromine atom at position 3, chlorine at position 5, a difluoromethyl group at position 2, and a methoxy group at position 4 create a highly electron-deficient aromatic system. This electronic configuration makes the compound an excellent candidate for various nucleophilic and electrophilic reactions, enabling its use as an intermediate in the synthesis of bioactive molecules.

Recent studies have highlighted the potential of 3-Bromo-5-chloro-2-(difluoromethyl)-4-methoxypyridine in drug discovery. Researchers have explored its role as a building block for developing antiviral agents, particularly against influenza viruses. The compound's ability to inhibit viral replication through specific interactions with viral proteins has been extensively documented in peer-reviewed journals. Moreover, its application in the development of herbicides has been explored due to its ability to disrupt key metabolic pathways in weeds without adversely affecting crops.

The synthesis of 1803688-34-7 involves a multi-step process that typically begins with the preparation of the pyridine ring followed by sequential substitution reactions to introduce the halogen and difluoromethyl groups. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in achieving high regioselectivity during the substitution reactions.

In terms of physical properties, 3-Bromo-5-chloro-2-(difluoromethyl)-4-methoxypyridine exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been thoroughly investigated, revealing that it is resistant to hydrolysis under neutral and mildly acidic conditions but undergoes degradation under strongly basic conditions.

The application of this compound extends beyond pharmaceuticals and agrochemicals. It has been utilized as an intermediate in the synthesis of advanced materials, including organic semiconductors and optoelectronic devices. Recent research has demonstrated that incorporating this compound into polymer blends can enhance their electrical conductivity without compromising mechanical properties.

In conclusion, 3-Bromo-5-chloro-2-(difluoromethyl)-4-methoxypyridine, with its unique structural features and versatile reactivity, continues to be a focal point in contemporary chemical research. Its potential applications span multiple industries, making it a valuable asset for scientists and engineers seeking innovative solutions. As research progresses, we can expect further breakthroughs that will unlock new possibilities for this intriguing compound.